Cas no 1794909-54-8 ({[(2-Methylphenyl)methyl]carbamoyl}methyl 3-fluorobenzoate)

• Product Name: {[(2-Methylphenyl)methyl]carbamoyl}methyl 3-fluorobenzoate
• CAS No: 1794909-54-8
• MF: C₁₇H₁₆FNO₃
• MW: 301.31224822998
• CID: 5324841
• PubChem ID: 27880419
• Update Time: 2025-07-20

{[(2-Methylphenyl)methyl]carbamoyl}methyl 3-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-[[(2-Methylphenyl)methyl]amino]-2-oxoethyl 3-fluorobenzoate
• 1794909-54-8
• STL194858
• {[(2-METHYLPHENYL)METHYL]CARBAMOYL}METHYL 3-FLUOROBENZOATE
• 2-[(2-methylbenzyl)amino]-2-oxoethyl 3-fluorobenzoate
• 2-((2-methylbenzyl)amino)-2-oxoethyl 3-fluorobenzoate
• F6609-3676
• AKOS025269525
• {[(2-Methylphenyl)methyl]carbamoyl}methyl 3-fluorobenzoate

• Inchi： 1S/C17H16FNO3/c1-12-5-2-3-6-14(12)10-19-16(20)11-22-17(21)13-7-4-8-15(18)9-13/h2-9H,10-11H2,1H3,(H,19,20)
• InChI Key： BALVLRZXBSTRAC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(=O)OCC(NCC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 301.11142153g/mol
• Monoisotopic Mass: 301.11142153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• Density: 1.217±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.1±50.0 °C(Predicted)
• pka: 13.19±0.46(Predicted)

Additional information on {[(2-Methylphenyl)methyl]carbamoyl}methyl 3-fluorobenzoate

Introduction to [(2-Methylphenyl)methyl]carbamoyl)methyl 3-fluorobenzoate (CAS No. 1794909-54-8)

Compound with the CAS number 1794909-54-8 and the product name [(2-Methylphenyl)methyl]carbamoyl)methyl 3-fluorobenzoate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The presence of a 3-fluorobenzoate moiety and a carbamoyl group in its backbone suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration.

The structural composition of this compound is pivotal in understanding its chemical behavior and potential biological activities. The 2-methylphenyl group, also known as p-tolyl, contributes to the compound's lipophilicity, which is often a critical factor in drug absorption and distribution. The combination of the methyl group and the carbamoyl moiety enhances its ability to interact with biological targets, such as enzymes and receptors. This interaction is essential for modulating various physiological processes, which has implications for therapeutic applications.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of a 3-fluorobenzoate group in this compound aligns with this trend, offering potential advantages over non-fluorinated analogs. Studies have shown that fluorine atoms can significantly influence the electronic properties of molecules, leading to increased binding affinity and selectivity. This makes [(2-Methylphenyl)methyl]carbamoyl)methyl 3-fluorobenzoate an attractive candidate for designing novel pharmaceutical agents.

The carbamoyl group in the compound's structure is another key feature that warrants detailed discussion. Carbamoyl derivatives are well-known for their role as intermediates in the synthesis of various biologically active compounds. They can serve as pharmacophores, contributing to the compound's ability to interact with biological targets. Additionally, the carbamoyl group can participate in hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes. This property is particularly relevant in drug design, where optimizing binding interactions can lead to more effective therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies allows for the precise construction of its molecular framework. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the necessary functional groups efficiently. These synthetic approaches not only highlight the compound's complexity but also demonstrate the sophistication of modern chemical synthesis.

Evaluation of the compound's physicochemical properties is essential for assessing its suitability for pharmaceutical applications. Parameters such as solubility, melting point, and stability under various conditions provide critical insights into its behavior in biological systems. For instance, solubility plays a crucial role in drug formulation and delivery, influencing factors like bioavailability and therapeutic efficacy. The physicochemical profile of [(2-Methylphenyl)methyl]carbamoyl)methyl 3-fluorobenzoate must be thoroughly characterized to ensure optimal performance in these contexts.

Biological activity studies are another cornerstone of research involving this compound. Preliminary experiments have suggested that it exhibits promising interactions with certain biological targets, although further investigation is required to fully elucidate its mechanism of action. These interactions could potentially lead to applications in areas such as inflammation modulation, pain management, or even oncology. The multifaceted nature of this compound makes it a compelling subject for ongoing research.

The impact of fluorine substitution on the pharmacological properties of benzoate derivatives has been extensively studied. The introduction of fluorine atoms can alter electronic distributions within the molecule, leading to enhanced binding affinity and metabolic stability. In particular, 3-fluorobenzoate derivatives have shown particular promise due to their ability to interact with enzymes and receptors in a highly specific manner. This specificity is crucial for developing drugs with minimal side effects.

In conclusion, [(2-Methylphenyl)methyl]carbamoyl)methyl 3-fluorobenzoate (CAS No. 1794909-54-8) represents a significant advancement in chemical and pharmaceutical research. Its unique structural features, including the presence of a carbamoyl group and a 3-fluorobenzoate moiety, make it a versatile candidate for drug development and synthetic chemistry applications. Further research is warranted to fully explore its potential biological activities and therapeutic applications.